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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

This document provides a detailed protocol for the synthesis of strontium thiosulphate single

crystals. The primary method described is the slow evaporation of an aqueous solution

containing sodium thiosulphate and a strontium salt. This method has been successfully used

to produce single crystals of strontium thiosulphate monohydrate (SrS₂O₃·H₂O).

Audience: Researchers, scientists, and drug development professionals.

Introduction
Strontium thiosulphate is an inorganic compound that can be crystallized in hydrated forms,

most notably as a monohydrate and a pentahydrate (SrS₂O₃·5H₂O).[1][2] The growth of high-

quality single crystals is essential for various scientific investigations, including crystallographic

studies to determine its precise three-dimensional atomic structure. The protocol herein details

a reliable method for obtaining single crystals of strontium thiosulphate monohydrate. The

underlying principle of this method is the slow evaporation of a solvent from a saturated

solution, which allows for the gradual and orderly arrangement of ions into a crystal lattice.

Quantitative Data
The crystallographic data for strontium thiosulphate monohydrate provides essential

information about the solid-state structure of the compound.

Table 1: Crystal Data and Structure Refinement for Strontium Thiosulphate Monohydrate

(SrS₂O₃·H₂O)
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Parameter Value

Chemical formula SrS₂O₃·H₂O

Formula weight ( g/mol ) 217.76

Crystal system Triclinic

Space group P1

a (Å) 5.6263 (2)

b (Å) 8.0673 (3)

c (Å) 8.2341 (3)

α (°) 105.744 (3)

β (°) 105.419 (3)

γ (°) 90.878 (3)

Volume (Å³) 344.41 (2)

Z 2

Data sourced from Klein (2020).[3]

Experimental Protocol
This protocol is based on the method used for the synthesis of strontium thiosulphate
monohydrate crystals.[2][4]

3.1. Materials and Reagents

Sodium thiosulphate pentahydrate (Na₂S₂O₃·5H₂O)

Strontium nitrate (Sr(NO₃)₂)

Deionized water

Beakers
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Stirring rod

Crystallization dish or beaker

Parafilm or other means to slow evaporation

3.2. Procedure

Preparation of Aqueous Solution:

Prepare an aqueous solution by dissolving sodium thiosulphate pentahydrate

(Na₂S₂O₃·5H₂O) and strontium nitrate (Sr(NO₃)₂) in deionized water at room temperature.

[2][4] The exact concentrations are not specified in the literature, so starting with saturated

or near-saturated solutions of both reactants is recommended. A possible starting point is

the reaction: Sr(NO₃)₂ + Na₂S₂O₃ → SrS₂O₃ + 2NaNO₃.

Crystallization:

Store the resulting solution in a crystallization dish or beaker at room temperature.[4]

To promote the growth of large single crystals, the solvent should be allowed to evaporate

very slowly. This can be achieved by covering the container with parafilm and piercing a

few small holes in it. The process may take several months.[4]

Crystal Isolation:

Single crystals will form as the solution becomes more concentrated due to solvent

evaporation.[4]

Isolate the crystals from the highly concentrated mother liquor.[4] It is important to note

that other crystalline by-products, such as sodium nitrate (NaNO₃) and unreacted

strontium nitrate, may also form.[4]

Drying and Storage:

Carefully remove the desired strontium thiosulphate crystals and allow them to dry at

room temperature.
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Store the crystals in a well-sealed container to prevent dehydration or further reaction.

3.3. Important Considerations

Aqueous solutions of sodium thiosulphate and strontium nitrate have a tendency to

decompose, which can hinder the growth of large single crystals.[2][4] Patience and minimal

disturbance of the crystallizing solution are key.

The formation of strontium thiosulphate pentahydrate is also possible and may be a

competing product.[2][4]

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of strontium thiosulphate
single crystals.

Caption: Workflow for Strontium Thiosulphate Crystal Growth.

Concluding Remarks
The protocol described provides a straightforward and effective method for growing single

crystals of strontium thiosulphate monohydrate. The key to success is maintaining a slow

rate of evaporation to allow for the formation of well-ordered, large single crystals. The provided

quantitative data and experimental workflow offer a solid foundation for researchers to

reproduce and potentially optimize this crystallization process for their specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079881#protocol-for-growing-single-crystals-of-
strontium-thiosulphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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